Cas no 502-02-3 (Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]-)

• Product Name: Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]-
• CAS No: 502-02-3
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 371824
• PubChem ID: 11037
• Update Time: 2025-04-19

Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[2-[4-(dimethylamino)phenyl]diazenyl]-
• 4-[[4-(dimethylamino)phenyl]azo]benzenesulphonic acid
• p-[[p-(Dimethylamino)phenyl]azo]benzenesulfonic acid
• 4'-dimethylamino-azobenzene-4-sulfonic acid
• 4-sulfo-4'-dimethylaminoazobenzene
• Benzenesulfonic acid, 4-((4-(dimethylamino)phenyl)azo)-
• SCHEMBL296471
• 4-((4-(dimethylamino)phenyl)diazenyl)benzenesulfonic acid
• 4-{[4-(DIMETHYLAMINO)PHENYL]DIAZENYL}BENZENESULFONIC ACID
• IETWCRRCPURZOC-UHFFFAOYSA-N
• DTXSID3060112
• 4-{(E)-[4-(dimethylamino)phenyl]diazenyl}benzenesulfonic acid
• CHEMBL220397
• 4-{2-[4-(dimethylamino)phenyl]diazen-1-yl}benzene-1-sulfonic acid
• 606126-34-5
• 4-(Dimethylamino)azobenzene-4'-sulfonic acid
• NSC9595
• NSC-9595
• NSC 9595
• 4-(4-Dimethylaminophenylazo)benzenesulfonic acid
• EN300-226550
• 4-(4-Sulfophenylazo)-N,N-dimethylaniline
• CBDivE_014233
• 4-[[4-(dimethylamino)phenyl]diazenyl]benzenesulfonic acid
• 502-02-3
• p-(p'-Dimethylaminophenylazo)benzene sulfonate
• 4-[[4-(Dimethylamino)phenyl]azo]benzenesulfonic acid
• 4-dimethylaminoazobenzene-4'-sulfonic acid
• 4-Chlorobenzimidazole
• EINECS 207-932-9
• 4-{2-[4-(dimethylamino)phenyl]diazen-1-yl}benzene-1-sulfonicacid
• Benzenesulfonic acid, 4-(2-(4-(dimethylamino)phenyl)diazenyl)-
• Benzenesulfonic acid, 4-[[4-(dimethylamino)phenyl]azo]-
• Benzenesulfonic acid, p-((p-(dimethylamino)phenyl)azo)-
• BDBM50206429
• CHEMBL1092016
• Methyl orange (acid form)
• 4'-Sulfo-N,N-dimethyl-4-aminoazobenzene
• DTXSID201043663
• AKOS015909260
• NS00032014
• 4-((4-(Dimethylamino)phenyl)azo)benzenesulphonic acid
• p-((p-(Dimethylamino)phenyl)azo)benzenesulfonic acid
• Benzenesulfonic acid, p-[[p-(dimethylamino)phenyl]azo]-

• Inchi： 1S/C14H15N3O3S/c1-17(2)13-7-3-11(4-8-13)15-16-12-5-9-14(10-6-12)21(18,19)20/h3-10H,1-2H3,(H,18,19,20)/b16-15+
• InChI Key： IETWCRRCPURZOC-FOCLMDBBSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)N(C)C)(=O)(=O)O

Computed Properties

• Exact Mass: 305.08300
• Monoisotopic Mass: 305.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90.7A^2

Experimental Properties

• Density: 1.28
• Melting Point: >300 deg C
• Refractive Index: 1.61
• PSA: 90.71000
• LogP: 4.49550